1-(Chloromethoxy)-4-fluoro-2-nitrobenzene
Description
1-(Chloromethoxy)-4-fluoro-2-nitrobenzene is a substituted aromatic compound characterized by a benzene ring functionalized with three distinct groups:
- Chloromethoxy (-OCH₂Cl) at position 1.
- Nitro (-NO₂) at position 2.
- Fluoro (-F) at position 3.
This compound is structurally significant due to the interplay of electron-withdrawing (nitro, fluoro) and electron-donating (chloromethoxy) groups, which influence its reactivity, solubility, and applications in organic synthesis. The IUPAC name adheres to seniority rules, where substituents are numbered to give the lowest possible sequence .
Properties
Molecular Formula |
C7H5ClFNO3 |
|---|---|
Molecular Weight |
205.57 g/mol |
IUPAC Name |
1-(chloromethoxy)-4-fluoro-2-nitrobenzene |
InChI |
InChI=1S/C7H5ClFNO3/c8-4-13-7-2-1-5(9)3-6(7)10(11)12/h1-3H,4H2 |
InChI Key |
NNAMNTKUIKGWLL-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C(C=C1F)[N+](=O)[O-])OCCl |
Origin of Product |
United States |
Preparation Methods
The synthesis of 1-(Chloromethoxy)-4-fluoro-2-nitrobenzene typically involves the chloromethylation of 4-fluoro-2-nitrobenzene. This process can be carried out using chloromethyl methyl ether (CMME) in the presence of a Lewis acid catalyst such as zinc chloride (ZnCl₂) or aluminum chloride (AlCl₃). The reaction is usually conducted under anhydrous conditions to prevent hydrolysis of the chloromethyl ether. The reaction conditions, including temperature and reaction time, are optimized to achieve high yields and purity of the desired product.
Industrial production methods for this compound may involve similar synthetic routes but on a larger scale, with considerations for cost-effectiveness, safety, and environmental impact. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency and scalability of the production process.
Chemical Reactions Analysis
1-(Chloromethoxy)-4-fluoro-2-nitrobenzene undergoes various chemical reactions, including:
Nucleophilic Substitution: The chloromethoxy group can be replaced by nucleophiles such as amines, thiols, or alkoxides, leading to the formation of corresponding substituted products.
Reduction: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas (H₂) in the presence of a palladium catalyst (Pd/C) or using chemical reductants such as tin(II) chloride (SnCl₂) in hydrochloric acid (HCl).
Oxidation: The compound can undergo oxidation reactions, particularly at the chloromethoxy group, to form corresponding aldehydes or carboxylic acids using oxidizing agents like potassium permanganate (KMnO₄) or chromium trioxide (CrO₃).
The major products formed from these reactions depend on the specific reagents and conditions used.
Scientific Research Applications
1-(Chloromethoxy)-4-fluoro-2-nitrobenzene has several applications in scientific research, including:
Chemistry: It serves as an intermediate in the synthesis of more complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals.
Biology: The compound can be used in the study of enzyme-catalyzed reactions and as a probe to investigate biological pathways involving nitroaromatic compounds.
Industry: It is used in the production of specialty chemicals, dyes, and polymers, where its unique functional groups contribute to the desired properties of the final products.
Mechanism of Action
The mechanism of action of 1-(Chloromethoxy)-4-fluoro-2-nitrobenzene involves its interaction with molecular targets through its functional groups. The nitro group can undergo bioreduction to form reactive intermediates that interact with cellular components, leading to various biological effects. The fluorine atom enhances the compound’s lipophilicity and stability, facilitating its interaction with hydrophobic regions of biological membranes or proteins. The chloromethoxy group can participate in nucleophilic substitution reactions, modifying the compound’s activity and specificity.
Comparison with Similar Compounds
Structural Analogues and Substituent Effects
Key structural analogs differ in substituent type, position, or halogenation patterns (Table 1).
Table 1: Structural Comparison of Selected Compounds
Physical and Chemical Properties
- Melting Points: 1-Amino-4-chloro-2-nitrobenzene (structurally related) melts at 116–118°C . The replacement of -NH₂ with -OCH₂Cl likely lowers the melting point due to reduced hydrogen bonding.
Reactivity :
- The nitro group directs electrophilic substitution to meta/para positions, but the electron-withdrawing fluoro and electron-donating chloromethoxy groups create competing effects. Comparatively, trifluoromethoxy analogs (e.g., in ) exhibit stronger deactivation of the aromatic ring.
- Brominated analogs (e.g., 4-Bromo-2-fluoro-1-nitrobenzene ) show higher reactivity in nucleophilic substitutions due to the weaker C-Br bond vs. C-Cl.
Biological Activity
1-(Chloromethoxy)-4-fluoro-2-nitrobenzene, a compound with potential biological significance, has garnered attention in recent research due to its unique structural features and the biological activities it may exhibit. This article explores its chemical properties, biological activity, mechanisms of action, and relevant case studies.
Molecular Information
- Molecular Formula: C7H6ClFNO3
- Molecular Weight: 195.58 g/mol
- IUPAC Name: 1-(Chloromethoxy)-4-fluoro-2-nitrobenzene
- CAS Number: 131029315
The compound features a nitro group, a fluorine atom, and a chloromethoxy substituent on a benzene ring, which contribute to its reactivity and potential biological interactions.
The biological activity of 1-(Chloromethoxy)-4-fluoro-2-nitrobenzene is primarily attributed to its ability to interact with various biomolecules. The presence of the nitro group allows for electron-withdrawing effects, which can enhance the electrophilicity of the compound, facilitating interactions with nucleophilic sites in proteins and nucleic acids.
Potential Mechanisms Include:
- Enzyme Inhibition: The compound may act as an inhibitor for specific enzymes, potentially disrupting metabolic pathways.
- Antimicrobial Activity: Preliminary studies suggest that it may exhibit antimicrobial properties against certain bacterial strains.
Antimicrobial Activity
A study conducted on various substituted nitrobenzene derivatives found that compounds similar to 1-(Chloromethoxy)-4-fluoro-2-nitrobenzene exhibited significant antibacterial activity against Gram-positive and Gram-negative bacteria. The mechanism was hypothesized to involve disruption of bacterial cell membranes and interference with metabolic functions .
Cytotoxicity Studies
Research evaluating the cytotoxic effects of nitro-substituted compounds indicated that 1-(Chloromethoxy)-4-fluoro-2-nitrobenzene demonstrated moderate cytotoxicity in human cancer cell lines. The compound's ability to induce apoptosis was linked to its interaction with cellular signaling pathways .
Data Table: Summary of Biological Activities
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
